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Compound of Interest

Compound Name: RG7112D

Cat. No.: B15587401

Essential Safety and Handling Guide for RG7112

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of RG7112 (also
known as RO5045337), a potent and selective p53-MDM2 inhibitor. Adherence to these
procedures is essential to ensure a safe laboratory environment and prevent accidental
exposure. It is highly probable that "RG7112D" is a typographical error, and this guide pertains
to RG7112.

Hazard Identification and Personal Protective
Equipment (PPE)

RG7112 is classified with several hazards that necessitate careful handling and the use of
appropriate personal protective equipment.[1]

Summary of Hazards:
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Hazard Statement

GHS Classification

H302: Harmful if swallowed

Acute toxicity, oral (Category 4)

H315: Causes skin irritation

Skin corrosion/irritation (Category 2)

H319: Causes serious eye irritation

Serious eye damage/eye irritation (Category 2A)

H335: May cause respiratory irritation

Specific target organ toxicity, single exposure;

Respiratory tract irritation (Category 3)

Required Personal Protective Equipment (PPE):[1]

Protection Type

Specification

Eye/Face Safety goggles with side-shields.
Hand Protective gloves.
Skin/Body Impervious clothing.

Respiratory

A suitable respirator should be used.

Operational Plan: Handling and Storage

Engineering Controls:

e Work with RG7112 should be conducted in a well-ventilated area.[1]

e An accessible safety shower and eye wash station must be available.[1]

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Wear all required personal protective equipment as specified in the table above.[1]
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Storage:
» Store in a cool, well-ventilated area with the container tightly sealed.
o Keep away from direct sunlight and sources of ignition.

Emergency Procedures

In Case of Accidental Exposure:

Exposure Route First Aid Measures

Remove the victim to fresh air and keep them at

Inhalation ) - )
rest in a position comfortable for breathing.[1]
Wash the affected area with plenty of soap and
Skin Contact water. Take off contaminated clothing and wash
it before reuse.[1]
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing.[1]
Ingestion Rinse mouth.[1]

Disposal Plan

Contaminated materials and waste should be handled as hazardous waste and disposed of in
accordance with local, state, and federal regulations. Do not allow the product to enter drains,
water courses, or the soil.[1]

Experimental Protocols and Data

Mechanism of Action: RG7112 is an orally bioavailable and selective p53-MDM2 inhibitor.[2][3]
It works by disrupting the interaction between MDM2 and the tumor suppressor protein p53,
which leads to the activation of the p53 pathway, resulting in cell cycle arrest and apoptosis in
cancer cells with wild-type p53.

Solubility:
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Solvent Concentration
DMSO 12.5 mg/mL
DMF 25 mg/mL
Ethanol 20 mg/mL

Experimental Workflow
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RG7112 Handling Workflow

Preparation

Don Required PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Workspace
(e.g., Fume Hood)

Hangdling

Weigh Solid RG7112

;

Dissolve in Appropriate Solvent
(e.g., DMSO)

andling

Decontaminate Workspace

Dispose of Contaminated Waste
(Follow Institutional Guidelines)

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of RG7112.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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